Cas no 127842-64-2 ([3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride)
127842-64-2 structure
Product Name:[3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride
CAS No:127842-64-2
MF:C9H10ClF4NO2
MW:275.627815723419
CID:2625757
PubChem ID:14509276
Update Time:2025-04-21
[3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,4-Bis(difluoromethoxy)phenyl]methanamine--hydrogen chloride (1/1)
- [3,4-bis(difluoromethoxy)phenyl]methanamine hydrochloride
- 127842-64-2
- YMKBCILHWRYBMZ-UHFFFAOYSA-N
- SCHEMBL2282287
- DTXSID60561107
- [3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride
-
- Inchi: 1S/C9H9F4NO2.ClH/c10-8(11)15-6-2-1-5(4-14)3-7(6)16-9(12)13;/h1-3,8-9H,4,14H2;1H
- InChI Key: YMKBCILHWRYBMZ-UHFFFAOYSA-N
- SMILES: Cl.FC(OC1=C(C=CC(CN)=C1)OC(F)F)F
Computed Properties
- Exact Mass: 275.0336189Da
- Monoisotopic Mass: 275.0336189Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
[3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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